Cas no 1780341-28-7 (tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 1780341-28-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6039804
• PubChem ID: 84729682
• Update Time: 2025-05-25

tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate
• 1780341-28-7
• tert-butyl N-[2-(3-methylphenyl)-1-oxopropan-2-yl]carbamate
• EN300-1878699

• Inchi： 1S/C15H21NO3/c1-11-7-6-8-12(9-11)15(5,10-17)16-13(18)19-14(2,3)4/h6-10H,1-5H3,(H,16,18)
• InChI Key： TZPCNVDZQRAODN-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 1780341-28-7 and Product Name: tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate

The compound with the CAS number 1780341-28-7 and the product name tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The detailed analysis of its molecular structure, synthesis methods, and biological activities provides a comprehensive understanding of its significance in contemporary research.

In the realm of organic chemistry, the compound tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate stands out for its intricate molecular architecture. The presence of a tert-butyl group at the carbamate position enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 3-methylphenyl moiety contributes to its unique electronic properties, which are crucial for its interaction with biological targets. These structural features have been extensively studied to optimize its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with high precision. Molecular modeling studies indicate that tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate exhibits potent binding affinity to various enzymes and receptors, suggesting its potential as a lead compound in drug discovery. Specifically, preliminary experiments have shown promising results in inhibiting certain therapeutic targets associated with metabolic disorders and inflammatory diseases.

The synthesis of tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the carbamate bond, followed by functional group modifications to introduce the 3-methylphenyl substituent. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity. These synthetic methodologies are critical for scaling up production while maintaining the integrity of the compound's structural features.

From a pharmaceutical perspective, the biological activity of tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate has been thoroughly evaluated in vitro and in vivo. In cell-based assays, the compound demonstrates significant inhibitory effects on key enzymes involved in disease pathways. Notably, studies have revealed its potential in modulating inflammatory responses by targeting specific signaling cascades. These findings align with current trends in drug development, where compounds targeting multiple pathways are highly sought after for their enhanced therapeutic efficacy.

The safety profile of tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate is another critical aspect that has been extensively investigated. Preclinical toxicology studies have shown that the compound exhibits low toxicity at relevant doses, making it a promising candidate for further development. However, further research is needed to fully understand its long-term effects and potential side effects. This includes detailed pharmacokinetic studies to assess how the body processes the compound over time.

In conclusion, tert-butyl N-2-(3-methylphenyl)-1-oxopropan-2-ylcarbamate represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features, coupled with promising biological activities, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play a crucial role in developing novel therapeutics for various diseases. The ongoing studies underscore the importance of innovative approaches in medicinal chemistry and highlight the potential of compounds like this one in addressing unmet medical needs.